Cas no 1361710-57-7 (3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid is a specialized pyridine derivative featuring a trifluoromethoxy group and an aminomethyl substituent, which enhance its utility in pharmaceutical and agrochemical applications. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, making it valuable in drug design. The aminomethyl moiety provides a reactive handle for further functionalization, enabling the synthesis of diverse derivatives. This compound’s structural features make it a promising intermediate for developing bioactive molecules, particularly in the synthesis of enzyme inhibitors or receptor modulators. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial applications.
3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid structure
1361710-57-7 structure
Product Name:3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid
CAS No:1361710-57-7
MF:C9H9F3N2O3
MW:250.174572706223
CID:4931747
Update Time:2025-05-20

3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid
    • Inchi: 1S/C9H9F3N2O3/c1-4-2-6(17-9(10,11)12)5(3-13)7(14-4)8(15)16/h2H,3,13H2,1H3,(H,15,16)
    • InChI Key: APHLOFMGWZPLAY-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C)N=C(C(=O)O)C=1CN)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • XLogP3: -1.1
  • Topological Polar Surface Area: 85.4

3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022001694-500mg
3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid
1361710-57-7 97%
500mg
$989.80 2022-03-01
Alichem
A022001694-1g
3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid
1361710-57-7 97%
1g
$1,747.20 2022-03-01

3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid Related Literature

Additional information on 3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Professional Introduction to 3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic Acid (CAS No. 1361710-57-7)

3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1361710-57-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both an aminomethyl group and a trifluoromethoxy substituent imparts distinct chemical properties that make it a valuable building block for drug discovery and development.

The aminomethyl side chain provides a versatile site for further functionalization, enabling the attachment of various pharmacophores through amide, urea, or ester linkages. This flexibility is particularly advantageous in the design of targeted therapeutics, where precise molecular interactions are essential for efficacy and selectivity. On the other hand, the trifluoromethoxy group introduces electron-withdrawing effects and metabolic stability, which are critical factors in enhancing the bioavailability and pharmacokinetic profiles of drug candidates.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their ability to modulate receptor binding affinities and improve drug-like properties. The incorporation of trifluoromethoxy groups into molecular frameworks has been extensively studied for its potential to enhance binding interactions with biological targets, thereby increasing the therapeutic efficacy of small-molecule drugs. For instance, studies have demonstrated that trifluoromethoxy-substituted pyridines exhibit improved binding affinities to certain enzyme families, making them promising candidates for inhibiting key therapeutic targets.

The synthesis of 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired pyridine core structure efficiently. These techniques not only streamline the synthetic route but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The compound's utility extends beyond its role as a synthetic intermediate; it has also been explored in various preclinical studies as a potential lead compound for treating neurological disorders. The combination of an aminomethyl group and a trifluoromethoxy substituent suggests that this molecule may interact with multiple neurotransmitter receptors, offering a multifaceted approach to modulate neuronal activity. Preliminary research indicates that derivatives of this compound exhibit promising effects on cognitive function and may serve as candidates for further development into therapeutic agents.

In addition to its pharmaceutical applications, 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid has shown potential in material science research. The unique electronic properties conferred by the fluorine atoms make this compound an attractive candidate for developing advanced materials with enhanced thermal stability and chemical resistance. Such materials could find applications in electronics, coatings, and other high-performance industrial sectors where durability and performance are paramount.

The growing interest in fluorinated pyridines is also driven by their role in medicinal chemistry as key structural motifs in many successful drugs on the market today. For example, several antiviral and anticancer agents contain trifluoromethoxy-substituted pyridine rings that contribute to their potency and selectivity. As such, 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid represents a valuable resource for medicinal chemists seeking to develop novel therapeutics with improved pharmacological profiles.

Ongoing research efforts continue to uncover new applications for this compound, highlighting its versatility and importance in both academic and industrial settings. Collaborative projects between synthetic chemists and biologists are exploring innovative ways to leverage the structural features of 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid for developing next-generation drugs targeting complex diseases. These studies underscore the compound's potential as a cornerstone in future pharmaceutical advancements.

The synthesis and application of 3-(aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid exemplify the intersection of organic chemistry, medicinal chemistry, and material science. As research progresses, this compound is expected to play an increasingly significant role in addressing unmet medical needs while also driving innovation in related scientific disciplines. Its unique combination of structural features makes it a compelling subject for further exploration, ensuring its continued relevance in both academic research and industrial development.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD